N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide

• IUPAC Name: N-(4-acetamido-2-chlorophenyl)-2,4-dichlorobenzamide
• InChI: InChI=1S/C15H11Cl3N2O2/c1-8(21)19-10-3-5-14(13(18)7-10)20-15(22)11-4-2-9(16)6-12(11)17/h2-7H,1H3,(H,19,21)(H,20,22)
• InChI Key: ZIGFLUIALFVSCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H11Cl3N2O2
• Molecular Weight: 357.6 g/mol

Description

N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide, also known as ACD, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. ACD belongs to the class of benzamides and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide is not fully understood, but it has been shown to inhibit the activity of the protein kinase CK2 (Wang et al., 2015). CK2 is a serine/threonine kinase that plays a role in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of CK2 activity by this compound has been shown to result in decreased cell viability and induction of apoptosis in cancer cells (Wang et al., 2015).
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis (Wang et al., 2015). This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines (Zhang et al., 2017). Additionally, this compound has been shown to protect dopaminergic neurons from oxidative stress-induced damage, which is a hallmark of Parkinson's disease (Zhang et al., 2017).

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide is its potential as a therapeutic agent for various diseases, including cancer and Parkinson's disease. Another advantage is its ability to inhibit CK2 activity, which makes it a valuable tool for studying the role of CK2 in cellular processes. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain lab experiments (Wang et al., 2015).

Future Directions

For N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide research include investigating its potential as a therapeutic agent, studying its mechanism of action, and improving its solubility.

Synthesis Methods

The synthesis of N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide involves the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-amino-2-chlorobenzamide in the presence of triethylamine to yield this compound. The yield of this compound is reported to be around 60-70% (Wang et al., 2015).

Scientific Research Applications

N-[4-(acetylamino)-2-chlorophenyl]-2,4-dichlorobenzamide has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties (Wang et al., 2015). This compound has also been studied for its potential as a treatment for Parkinson's disease, as it has been shown to protect dopaminergic neurons from oxidative stress-induced damage (Zhang et al., 2017).